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The Synthesis Crafting System

In the Synthesis challenge league, you can encounter Fractured Items and use them to create powerful

Synthesised Items with special implicit modifiers [1].

Fractured Items: These are items that have one or more mods permanently locked in place. These
locked mods cannot be changed by any crafting method [1].

The Synthesizer: This is a device found in the Memory Nexus. By placing three Fractured Items into
the Synthesizer, you can destroy them to create one new Synthesised Item base type (e.g., a helmet,

a belt, a bow) [1] [2].
Synthesised Implicit Modifiers: The new item you create will have one or more powerful implicit

modifiers. The specific implicit mod you get is not random; it is determined by the combined values
of specific mods on the three Fractured Items you placed in the Synthesizer [2].

How to Target a Specific Implicit Modifier

The process for obtaining a desired Synthesised implicit mod involves carefully selecting your input items.

The following diagram and table outline the workflow and key principles.
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Goal: Target a Specific
Synthesised Implicit Mod

1. Identify Desired Implicit Mod
and its Value Tiers (T1, T2, T3)

2. Acquire Three Fractured Items
with the Relevant Mod

3. Sum the Numeric Values
of the Relevant Mod

4. Check Total Value
Against Tier Thresholds

5. Use Synthesizer
Craft the Item

Total Value
Meets T1 Requirement?

  Compare Sum

High Chance for
T1 Implicit

 Yes

Gets Lower Tier
Implicit

 No
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Targeting a specific Synthesis implicit mod
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Principle Description

Value Sum
Calculation [2]

The game adds together the numeric values of a specific modifier from all three
input items.

Tier Thresholds
[2]

The total value determines which "bucket" or tier of implicit modifiers becomes
available.

Mod Pool [2] All implicit mods whose value requirements are met by your input items are
placed into a pool. One is randomly chosen for the final item.

Increasing Odds
[2]

Using items with multiple Fractured Mods (especially two) narrows the pool of
possible outcomes, increasing your odds of getting the desired mod.

For example, if you want a belt with the implicit mod "50% reduced Additional Physical Damage during

Effect of any Flask", you need to find three Fractured belts that have the explicit mod "-(25-21) to Physical

Damage taken from Attack Hits". You then sum the values of this mod on all three belts. If the total is 12 or

higher, you unlock the possibility of receiving the powerful T1 implicit [2].

A Note on the Chemical Compound

The term "Cocamide DEA" (or cocoamide diethanolamine) exists outside of Path of Exile. It is a chemical

compound made from coconut oil, commonly used as a foaming agent in shampoos and cosmetics [3]. This

is unrelated to the game's mechanics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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